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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B1671685 Get Quote

An In-depth Technical Guide to Ethyl Mandelate

Introduction
Ethyl mandelate (ethyl 2-hydroxy-2-phenylacetate) is an organic compound and the ethyl

ester of mandelic acid.[1] It is a key chiral intermediate in the synthesis of various

pharmaceuticals, contributing to the efficacy and specificity of drug formulations.[2][3] This

document provides a comprehensive overview of the physicochemical properties, a detailed

synthesis protocol, and a visual representation of its synthesis pathway. This guide is intended

for researchers, scientists, and professionals involved in drug development and organic

synthesis.

Physicochemical Properties
The quantitative data for ethyl mandelate, including its racemic form and individual

enantiomers, are summarized in the table below for easy comparison.
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Property Value Enantiomer/Form Reference

Molecular Weight 180.20 g/mol Racemic [1][4]

180.2005 g/mol Not Specified

180.2 g/mol Racemic

Monoisotopic Mass 180.078644241 Da Racemic

Molecular Formula C₁₀H₁₂O₃ All forms

CAS Number 774-40-3 Racemic (DL)

10606-72-1 (R)-(-)

4358-88-7 (+)

13704-09-1 L-(+)

Melting Point 35 °C Not Specified

24-27 °C Racemic

37 °C Racemic

33-34 °C (R)-(-)

27.0 to 30.0 °C L-(+)

Boiling Point 253-255 °C (lit.) Racemic

103-105 °C / 2 mmHg

(lit.)
(R)-(-)

Density 1.13 g/cm³ (20 °C) Racemic

1.115 g/mL at 25 °C

(lit.)
Racemic

Refractive Index 1.5136 (25 °C) Not Specified

n20/D 1.512 (lit.) Racemic

Optical Activity
[α]21/D −134°, c = 3 in

chloroform
(R)-(-)
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[α]20D = -137 to -133

° (C = 3 in CHCl₃)
(R)-(-)

+135.0 to +140.0 deg

(C=1, CHCl₃)
L-(+)

Flash Point 93 °C Racemic

>230 °F Racemic

Experimental Protocol: Synthesis of Ethyl
Mandelate
The following protocol describes the Fischer esterification of mandelic acid to produce ethyl
mandelate. This method is a common and straightforward approach for synthesizing esters.

Materials:

DL-Mandelic acid

Absolute ethanol

Concentrated sulfuric acid

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and other standard laboratory glassware

Rotary evaporator

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reaction Setup: In a round-bottom flask, dissolve mandelic acid in an excess of absolute

ethanol. A typical molar ratio would be 1:5 to 1:10 of mandelic acid to ethanol to drive the

equilibrium towards the product.

Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution

while stirring. Approximately 1-2% of the total volume is sufficient.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction is

typically refluxed for 2-4 hours. The progress of the reaction can be monitored using thin-

layer chromatography (TLC).

Workup - Neutralization: After the reaction is complete, allow the mixture to cool to room

temperature. Transfer the solution to a separatory funnel and wash with a saturated solution

of sodium bicarbonate to neutralize the sulfuric acid and any unreacted mandelic acid.

Carbon dioxide evolution will be observed. Continue washing until the effervescence ceases.

Workup - Extraction: Wash the organic layer with brine to remove any remaining water-

soluble impurities.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the excess ethanol using a rotary

evaporator.

Purification: The crude ethyl mandelate can be purified by vacuum distillation to obtain the

final product.

Synthesis Pathway Visualization
The following diagram illustrates the Fischer esterification of mandelic acid with ethanol to yield

ethyl mandelate.
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Caption: Fischer esterification of mandelic acid to ethyl mandelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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